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In the intricate landscape of video technology, where innovation is rapid and intellectual
property is paramount, patent pools play a pivotal role in the dissemination and adoption of
crucial video codec standards. For researchers, scientists, and drug development professionals
who increasingly rely on high-quality video for data analysis, collaboration, and communication,
understanding the effectiveness and intricacies of these pools is essential. This guide provides
an objective comparison of the leading patent pools in the video codec industry, focusing on
their structure, licensing terms, and market impact, supported by available data and
methodologies for evaluation.

The video codec industry is dominated by a few key standards, primarily the H.26x series
(H.264/AVC, H.265/HEVC, and the latest H.266/VVC) and the open-source alternative AV1.
The licensing of the thousands of standard-essential patents (SEPs) underpinning these
technologies is largely managed by patent pools, which are agreements between two or more
patent owners to license their patents as a single package. This mechanism aims to simplify
the licensing process, reduce transaction costs, and provide greater legal certainty for
technology implementers.
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This guide will focus on the comparative effectiveness of the most prominent patent pools: Via
Licensing Alliance (formerly MPEG LA and Via Licensing), Access Advance, and Velos Media.
We will also touch upon the emerging licensing models from Sisvel for AV1 and the content
distribution-focused approach of Avanci.

Quantitative Comparison of Major Patent Pools

To facilitate a clear comparison, the following tables summarize the key quantitative data
available for the major patent pools in the video codec industry.
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Royalty Rate Structures: A Closer Look

The royalty rates and structures are a critical factor in the effectiveness and market acceptance
of a patent pool. Below is a more detailed breakdown of the publicly available information.

Via Licensing Alliance (Formerly MPEG LA)

Via LA, which merged with MPEG LA in 2023, has historically offered relatively straightforward
and transparent licensing terms.[13][14]

e HEVC (H.265): The license fee is $0.20 per unit after the first 100,000 units annually, with an
annual cap of $25 million per licensee enterprise.[12][15] There are no separate royalties for
HEVC content.[12]

e VVC (H.266): For hardware and paid software, the royalty is $0.20 per unit after the first
100,000 units, with a cap of $30 million annually for both VVC products and free software.
[16]

¢ Regional Tiering: In 2025, Via LA introduced a regional tier system for its HEVC/VVC pooaol,
with increased rates for Tier R1 territories (including the US, Europe, Japan, and South
Korea) while maintaining current rates for Tier R2 (mainland China).[17]

Access Advance

Access Advance employs a more complex, tiered royalty structure with different rates based on
device categories and sales regions. They also offer a Multi-Codec Bridging Agreement
(MCBA) for products implementing both HEVC and VVC.
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 HEVC (H.265): Royalty rates vary by device category (e.g., Mobile Devices, Connected
Home, 4K UHD+ TVs) and region (Region 1 for developed markets and Region 2 for
emerging markets with a 50% discount).[18] The pool represents an estimated 75-80% of the
global HEVC patent landscape.[2]

e VVC (H.266): Similar to the HEVC program, VVC licensing has a tiered royalty structure with
regional variations and annual caps for different product categories.[19]

 Video Distribution Patent Pool (VDP): In 2025, Access Advance launched the VDP, a "one-
stop-shop" license for internet streaming covering HEVC, VVC, AV1, and VP9.[20] The
royalty is based on the size of the streaming service, determined by metrics like monthly
active users, subscribers, or revenue.[20]

Velos Media

Velos Media has chosen not to publicly disclose its royalty rates for its HEVC patent portfolio.
[11][12] This lack of transparency has been a point of contention in the industry and has led to
uncertainty for potential licensees.[21]

Sisvel

Sisvel administers patent pools for the AV1 and VP9 codecs, which are often positioned as
"royalty-free." However, Sisvel asserts that these codecs use patented technologies that
require licensing.

e AV1: Sisvel's standard royalty rates for AV1 are €0.32 for consumer display devices and
€0.11 for non-display devices. A lower rate is offered for licensees in full compliance. There
are no royalties on content.

Experimental Protocols: Evaluating Patent Pool
Effectiveness

The effectiveness of a patent pool can be evaluated through several methodologies, primarily
centered around the concept of Fair, Reasonable, and Non-Discriminatory (FRAND) licensing
terms. These protocols are crucial for ensuring that the pool promotes, rather than hinders, the
adoption of a standard.
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Determining FRAND Royalty Rates

There is no single universally accepted method for calculating a FRAND royalty rate. However,
courts and industry experts commonly refer to the following approaches:

o Comparable Licenses/Agreements: This method involves looking at the royalty rates agreed
upon in comparable licensing agreements for similar technologies. This is considered a
strong indicator of what the market deems to be a fair price.

o Top-Down Approach: This methodology starts by determining the total aggregate royalty
burden for all SEPs related to a particular standard. This aggregate royalty is then
apportioned among the different patent holders based on the proportion of essential patents
they own. This approach aims to prevent "royalty stacking,” where the sum of individual
royalty demands becomes commercially unreasonable.

o Patent Pool Method: The licensing terms of existing patent pools for comparable
technologies can be used as a benchmark for determining FRAND rates for a new standard.

Assessing Patent Essentiality

A key aspect of a well-functioning patent pool is the rigorous evaluation of whether a patent is
truly essential to the standard. This is typically done by independent technical experts. The
process involves:

o Claim Charting: Patent claims are mapped to the specific sections of the technical standard
to demonstrate that implementing the standard would necessarily infringe on the patent.

¢ Independent Evaluation: An unbiased third-party expert reviews the claim charts and
provides an opinion on the essentiality of the patent. This helps to prevent the inclusion of
non-essential patents, which could be anti-competitive.

Market Adoption and Litigation Analysis

The ultimate measure of a patent pool's effectiveness is its impact on the market. This can be
assessed by:

o Adoption Rate of the Standard: A successful patent pool should facilitate the widespread
adoption of the technology it licenses. Tracking the penetration of codecs in devices and
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services over time can indicate the effectiveness of the licensing environment.

« Litigation Frequency and Outcomes: A high volume of litigation involving a patent pool or its
members may suggest issues with its licensing terms or the perceived value of its patents.
Conversely, a low level of litigation and a high number of voluntary license agreements can
be a sign of a successful pool.

Notable Litigation and Market Dynamics

The video codec patent landscape is not without its legal battles, which often shape the
strategies of both patent holders and implementers.

A significant recent case involved licensors from the Via LA HEVC patent pool suing Microsoft
in Germany for patent infringement related to its use of HEVC in products like Windows and
Xbox.[6][22] The dispute was settled in October 2025, with Microsoft taking a license to the Via
LA HEVC program.[7][23] This case highlights the willingness of major patent pools to enforce
their patent rights against even the largest technology companies.

Velos Media has also been involved in litigation. Unified Patents, a firm that challenges the
validity of patents, has filed Inter Partes Reviews (IPRs) against several of Velos Media's
patents.[21][24][25][26] More recently, in 2025, Velos Media initiated a lawsuit against
ByteDance (TikTok) over the use of H.265 technology.[27]

The emergence of Avanci Video, a patent pool focused on licensing to internet streaming
services rather than device manufacturers, represents a significant shift in the licensing
paradigm.[28] This model, which covers multiple codecs including HEVC, VVC, AV1l, and VP9,
could further complicate the licensing landscape for content distributors.

Visualizing the Patent Pool Ecosystem

To better understand the relationships and workflows within the video codec patent industry, the
following diagrams have been created using Graphviz.
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Caption: Key entities in the video codec patent ecosystem.
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Caption: Simplified workflow of patent licensing via a pool.

Conclusion

The effectiveness of a patent pool in the video codec industry is a multifaceted issue. For
technology implementers, the ideal scenario is a single, comprehensive, and transparently
priced pool for each standard. However, the reality, particularly for HEVC, has been a
fragmented landscape with multiple pools, leading to uncertainty and the risk of royalty

stacking.

Via Licensing Alliance offers a long-standing and relatively stable licensing environment with
clear, albeit recently tiered, royalty rates. Access Advance has emerged as a major player with
a large portfolio of patents and innovative licensing models like its multi-codec agreement and
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content distribution pool, though its tiered royalty structure can be more complex to navigate.
Velos Media's lack of transparency on royalty rates remains a significant challenge for potential
licensees. For the ostensibly "royalty-free" AV1, the emergence of the Sisvel patent pool has
introduced a new layer of licensing considerations. Finally, Avanci's focus on content
distribution signals a potential new front for patent licensing in the streaming era.

For researchers and professionals in fields that depend on video technology, understanding
these dynamics is crucial for making informed decisions about technology adoption and for
anticipating future trends in the cost and accessibility of video codecs. The ongoing evolution of
the patent pool landscape will undoubtedly continue to shape the future of video compression
and distribution.
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BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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